![molecular formula C7H13Cl2N3S B6225953 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine dihydrochloride CAS No. 2770359-35-6](/img/no-structure.png)
3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine dihydrochloride
Overview
Description
3-(Methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine dihydrochloride, also referred to as MSPD, is a novel and unique small molecule with potential applications in scientific research and drug discovery. It has a unique chemical structure that is composed of two pyrazole rings linked by a sulfur atom, and the dihydrochloride form of the molecule contains two chloride ions. MSPD has several interesting properties, such as its ability to form stable complexes with metal ions, its low toxicity, and its ability to act as an inhibitor of certain enzymes.
Scientific Research Applications
MSPD has several potential applications in scientific research. It has been shown to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This makes it a potential tool for studying the role of COX-2 in various diseases and conditions. Additionally, MSPD has been used to study the effects of metal ions on protein folding and stability. It has also been used to study the effects of metal ions on the activity of enzymes, and to study the effects of metal ions on the structure of proteins.
Mechanism of Action
The exact mechanism of action of MSPD is not yet fully understood. However, it is believed that the sulfur atom in the molecule acts as a bridge between the two pyrazole rings, which helps to stabilize the molecule. Additionally, the chloride ions in the dihydrochloride form of the molecule are believed to interact with the metal ions and modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of MSPD have not been extensively studied. However, it has been shown to act as an inhibitor of certain enzymes, such as COX-2. It has also been shown to interact with metal ions, which could potentially affect the activity of enzymes and the structure of proteins. Additionally, MSPD has been found to be non-toxic in animals, which suggests that it could potentially be used as a drug or therapeutic agent.
Advantages and Limitations for Lab Experiments
The main advantage of using MSPD in lab experiments is its low toxicity, which makes it a safe and reliable tool for scientific research. Additionally, MSPD is relatively easy to synthesize and is relatively stable, which makes it an ideal compound for use in lab experiments. However, one potential limitation of using MSPD is that its exact mechanism of action is not yet fully understood, which could potentially limit its effectiveness in certain applications.
Future Directions
There are several potential future directions for MSPD research. One possibility is to further investigate the exact mechanism of action of MSPD, as this could potentially lead to new and more effective applications of the compound. Additionally, further research could be conducted to investigate the effects of MSPD on different enzymes, proteins, and other biological molecules. Additionally, further research could be conducted to investigate the potential therapeutic applications of MSPD, as well as its potential use in drug discovery. Finally, further research could be conducted to investigate the effects of MSPD on different cell types, as this could potentially lead to new and more effective treatments for various diseases and conditions.
Synthesis Methods
MSPD can be synthesized from commercially available starting materials through a multi-step process. The first step involves the reaction of 5-methyl-1H-pyrazole-4-carboxylic acid with thiophosgene in the presence of a base to form the corresponding thiocarboxylic acid. This intermediate is then treated with hydrazine hydrate and sodium hydroxide to form the desired product, MSPD. The entire synthesis process is relatively simple and can be carried out in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine dihydrochloride involves the condensation of 2-aminothiophenol with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and subsequent chlorination with thionyl chloride. The resulting compound is then reacted with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "2-aminothiophenol", "ethyl acetoacetate", "hydrazine hydrate", "thionyl chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-aminothiophenol with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to yield 3-(methylsulfanyl)-2-(1-oxoethyl)-1H-pyrazole.", "Step 2: Cyclization of the intermediate product with hydrazine hydrate in the presence of a catalyst such as acetic acid or glacial acetic acid to yield 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine.", "Step 3: Chlorination of the pyrazolo[1,5-a]pyrazine intermediate with thionyl chloride in the presence of a solvent such as chloroform or dichloromethane to yield 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine chloride.", "Step 4: Reaction of the chloride intermediate with hydrochloric acid to yield the final product, 3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine dihydrochloride." ] } | |
CAS RN |
2770359-35-6 |
Product Name |
3-(methylsulfanyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine dihydrochloride |
Molecular Formula |
C7H13Cl2N3S |
Molecular Weight |
242.2 |
Purity |
95 |
Origin of Product |
United States |
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